Cas no 130495-08-8 (tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S)-2-ethynylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring an ethynyl group at the 2-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecules, including pharmaceuticals and bioactive compounds. The stereocenter at the 2-position ensures enantioselective applications, while the ethynyl group enables further functionalization via click chemistry or cross-coupling reactions. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. Its well-defined chirality and reactive handles make it valuable for asymmetric synthesis and medicinal chemistry research.
tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate structure
130495-08-8 structure
Product Name:tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate
CAS No:130495-08-8
MF:C11H17NO2
MW:195.258183240891
MDL:MFCD10698161
CID:98328
PubChem ID:11030701
Update Time:2025-10-14

tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylicacid, 2-ethynyl-, 1,1-dimethylethyl ester, (2S)-
    • tert-Butyl (S)-2-ethynylpyrrolidine-1-carboxylate
    • (3AR)-TERT-BUTYL 3A-ETHYL HEXAHYDROPYRROLO[3,4-C]PYRROLE-2,3A(1H)-DICARBOXYLATE
    • tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate
    • tert-butyl (2S)-ethynylpyrrolidine-1-carboxylate
    • (S)-1-Boc-2-Ethynylpyrrolidine
    • (S)-TERT-BUTYL 2-ETHYNYLPYRROLIDINE-1-CARBOXYLATE
    • N-Boc-2-ethynylproline
    • (S)-N-tert-Butoxycarbonyl-2-ethynylpyrrolidine
    • (S)-N-BOC-2-ETHYNYLPYRROLIDINE
    • 5-(Chloromethyl)-3-bromoisoxazole
    • (2S)-1-Pyrrolidinecarboxylic acid 2-ethynyl-1,1-diMethylethyl ester
    • (S)-N-(tert-butoxycarbonyl)-2-ethynylpyrrolidine
    • 1-Pyrrolidinecarboxylic acid, 2-ethynyl-, 1,1-dimethylethyl ester, (2S)-
    • (S)-N-Boc-2-Ethynyl-pyrrolidine
    • J-524444
    • (S)-2-Ethynyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • DTXSID00452560
    • (2S)-1-Boc-2-ethynylpyrrolidine
    • AKOS025294281
    • A888736
    • tert-butyl(2s)-2-ethynylpyrrolidine-1-carboxylate
    • MKFYNQAKTJFISL-SECBINFHSA-N
    • SCHEMBL231219
    • (2S)-N-(tert-Butoxycarbonyl)-2-ethynylpyrrolidine
    • AM20080216
    • MFCD10698161
    • (S)-tert-butyl2-ethynylpyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid,2-ethynyl-,tert-butyl ester,(2S)-
    • EN300-298780
    • 130495-08-8
    • AS-36517
    • 1-BOC-2-(S)-ethynylpyrrolidine
    • CS-B1739
    • 1-t-butyloxycarbonyl-2-(s)-ethynylpyrrolidine
    • MDL： MFCD10698161
    • Inchi： 1S/C11H17NO2/c1-5-9-7-6-8-12(9)10(13)14-11(2,3)4/h1,9H,6-8H2,2-4H3/t9-/m1/s1
    • InChI Key： MKFYNQAKTJFISL-SECBINFHSA-N
    • SMILES： O(C(N1CCC[C@H]1C#C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 195.12600
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 249 ºC
  • Flash Point: 104 ºC
  • Refractive Index: 1.492
  • PSA: 29.54000
  • LogP: 1.95700

tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate Pricemore >>

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